Clonidine

• CAS No.: 4205-90-7
• Product Name: Clonidine
• Molecular Formula: C9H9Cl2N3
• Molecular Weight: 230.09 g/mol
• IUPAC Name: N-(2,6-dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine
• Standard InChI: InChI=1S/C9H9Cl2N3/c10-6-2-1-3-7(11)8(6)14-9-12-4-5-13-9/h1-3H,4-5H2,(H2,12,13,14)
• Standard InChIKey: GJSURZIOUXUGAL-UHFFFAOYSA-N
• SMILES: C1CN=C(N1)NC2=C(C=CC=C2Cl)Cl
• Canonical SMILES: C1CN=C(N1)NC2=C(C=CC=C2Cl)Cl
• Appearance: Solid powder
• Colorform: Crystals
• Melting Point: 130; 130.0 °C; 130 °C; 130°C
• Physical Description: Solid
• Description: Clonidine (trade names Catapres, Kapvay, Nexiclon, Clophelin, and others) is a sympathomimetic medication used to treat high blood pressure, attention deficit hyperactivity disorder, anxiety disorders, withdrawal (from either alcohol, opioids, or smoking), migraine, menopausal flushing, diarrhea, and certain pain conditions. It is classified as a centrally acting α2 adrenergic agonist and imidazoline receptor agonist that has been in clinical use for over 40 years. Clonidine treats high blood pressure by stimulating α2-receptors in the brain, which decreases peripheral vascular resistance, lowering blood pressure. It has specificity towards the presynaptic α2-receptors in the vasomotor center in the brainstem. This binding decreases presynaptic calcium levels, thus inhibiting the release of norepinephrine (NE). The net effect is a decrease in sympathetic tone.[40] It has also been proposed that the antihypertensive effect of clonidine is due to agonism on the I1-receptor (imidazoline receptor), which mediates the sympatho-inhibitory actions of imidazolines to lower blood pressure. Its mechanism of action in the treatment of ADHD is to increase noradrenergic tone in the prefrontal cortex (PFC) directly by binding to postsynaptic α2A adrenergic receptors and indirectly by increasing norepinephrine input from the locus coeruleus. (Souce: https://en.wikipedia.org/wiki/Clonidine). (Last update: 12/18/2015).
• Related CAS: 4205-91-8 (mono-hydrochloride)
• Shelf Life: STABLE IN LIGHT, AIR, & HEAT /HCL/
• Solubility: Insoluble in water; In water, 4.76X10+4 mg/L at 25 °C (est); 4.80e-01 g/L
• Synonyms: Catapres; Catapresan; Catapressan; Chlophazolin; Clofelin; Clofenil; Clonidine; Clonidine Dihydrochloride; Clonidine Hydrochloride; Clonidine Monohydrobromide; Clonidine Monohydrochloride; Clopheline; Dihydrochloride, Clonidine; Dixarit; Gemiton; Hemiton; Hydrochloride, Clonidine; Isoglaucon; Klofelin; Klofenil; M 5041T; M-5041T; M5041T; Monohydrobromide, Clonidine; Monohydrochloride, Clonidine; ST 155; ST-155; ST155
• Vapor Pressure: 1.87X10-5 mm Hg at 25 °C (est)
• PubChem Compound: 2803
• Last Modified: Nov 11 2021